Cas no 1042766-80-2 (4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid)

• Product Name: 4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid
• CAS No: 1042766-80-2
• MF: C₁₈H₁₈BrNO₄
• MW: 392.243824481964
• CID: 4788644
• Update Time: 2025-05-20

4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid
• 4-(4-bromophenyl)-2-{[(4-methoxyphenyl)methyl]amino}-4-oxobutanoic acid
• 4-(4-bromophenyl)-2-(4-methoxybenzylamino)-4-oxobutanoic acid
• 4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanic acid

• Inchi： 1S/C18H18BrNO4/c1-24-15-8-2-12(3-9-15)11-20-16(18(22)23)10-17(21)13-4-6-14(19)7-5-13/h2-9,16,20H,10-11H2,1H3,(H,22,23)
• InChI Key： TWCOTRAOVBMTGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C(=O)O)NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 415
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6

Additional information on 4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid

4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic Acid

4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid is a compound with the CAS number 1042766-80-2, which has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound belongs to the class of amino acids, specifically a substituted butanoic acid derivative, and exhibits a complex structure that includes a bromophenyl group, a methoxybenzyl amino group, and a ketone functional group. The presence of these groups makes it an interesting candidate for various applications in drug discovery and chemical synthesis.

The structure of 4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid is characterized by its branched carbon chain, which provides a platform for diverse chemical interactions. The bromophenyl group at the 4-position introduces electronic effects that can influence the compound's reactivity and stability. Meanwhile, the methoxybenzyl amino group at position 2 adds complexity to the molecule by introducing steric hindrance and potential sites for hydrogen bonding. The ketone group at position 4 further enhances the molecule's functional diversity, enabling participation in various biochemical pathways.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of peptide-based drugs, where its unique structure allows for the creation of stable and bioavailable compounds. Additionally, its ability to act as a chiral building block has made it valuable in asymmetric synthesis, a critical area in modern organic chemistry.

In terms of pharmacological applications, 4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid has shown promise in modulating cellular signaling pathways. Its interaction with key enzymes and receptors has been studied extensively, with findings suggesting potential therapeutic applications in areas such as inflammation, neurodegenerative diseases, and cancer. For example, recent research indicates that this compound may inhibit certain kinases involved in tumor progression, making it a candidate for anticancer drug development.

The synthesis of 1042766-80-2 involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process. These methods not only enhance yield but also ensure the high purity required for biological testing.

From an environmental perspective, understanding the degradation pathways of 1042766-80-2 is crucial for assessing its ecological impact. Studies have shown that under specific conditions, this compound undergoes hydrolysis to form less complex molecules, which can be further broken down by microbial activity. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, 1042766-80-2, or 4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid, represents a significant advancement in organic chemistry due to its versatile structure and promising biological properties. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in drug discovery and chemical innovation.